Cas no 1006465-15-1 (3-chloro-2-(4-methyl-1H-pyrazol-1-yl)aniline)

3-chloro-2-(4-methyl-1H-pyrazol-1-yl)aniline structure
1006465-15-1 structure
Product Name:3-chloro-2-(4-methyl-1H-pyrazol-1-yl)aniline
CAS No:1006465-15-1
MF:C10H10ClN3
MW:207.659500598907
MDL:MFCD08700283
CID:3060800
PubChem ID:19627866
Update Time:2025-04-21

3-chloro-2-(4-methyl-1H-pyrazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-2-(4-methyl-pyrazol-1-yl)-phenylamine
    • 3-chloro-2-(4-methyl-1H-pyrazol-1-yl)aniline
    • [3-chloro-2-(4-methyl-1H-pyrazol-1-yl)phenyl]amine
    • EN300-231151
    • 1006465-15-1
    • AKOS000318943
    • STK351442
    • CS-0282119
    • MDL： MFCD08700283
    • Inchi： 1S/C10H10ClN3/c1-7-5-13-14(6-7)10-8(11)3-2-4-9(10)12/h2-6H,12H2,1H3
    • InChI Key： OJNSVJIXKVHKQE-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC(=C1N1C=C(C)C=N1)N

Computed Properties

  • Exact Mass: 207.056325g/mol
  • Monoisotopic Mass: 207.056325g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 207.66g/mol
  • XLogP3: 2.2
  • Topological Polar Surface Area: 43.8Ų

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